Cas no 2171928-21-3 (Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2171928-21-3
• MF: C₁₉H₃₅NO₄
• MW: 341.485506296158
• CID: 5566411
• PubChem ID: 165592801
• Update Time: 2025-05-23

Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171928-21-3
• tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• EN300-1631060
• Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C19H35NO4/c1-16(2,3)24-15(22)20-11-7-9-18(13-20,14-21)19(23)10-6-8-17(4,5)12-19/h21,23H,6-14H2,1-5H3
• InChI Key： YUTKCDWCZJQKFP-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 341.25660860g/mol
• Monoisotopic Mass: 341.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate

Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2171928-21-3, commonly referred to as Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and biotechnology. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

The molecular formula of Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate is C₂₄H₄₀O₅, with a molecular weight of 428.56 g/mol. The compound consists of a piperidine ring substituted with a tert-butyl group, a hydroxymethyl group, and a cyclohexane ring. The presence of multiple hydroxyl groups and bulky tert-butyl substituents contributes to its unique physical and chemical properties. These include high stability under certain conditions and the ability to form hydrogen bonds, which are crucial for its functionality in various applications.

Synthesis and Characterization

The synthesis of Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the chiral centers present in the molecule. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound.

Applications in Drug Development

One of the most promising applications of Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate lies in the field of pharmacology. The compound has been investigated for its potential as a lead molecule in drug discovery programs targeting various diseases. Recent research has highlighted its ability to modulate specific biological pathways, making it a candidate for anti-inflammatory and neuroprotective agents.

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation. Furthermore, preclinical studies have shown that it crosses the blood-brain barrier efficiently, suggesting its potential utility in treating neurodegenerative disorders such as Alzheimer's disease.

Material Science Applications

Beyond pharmacology, Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate has also found applications in material science. Its ability to form hydrogen bonds makes it an ideal candidate for use in polymer synthesis and as an additive in polymeric materials. Recent advancements have explored its role as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties.

Research conducted at the University of California has shown that incorporating this compound into polymeric matrices significantly improves their thermal stability and mechanical strength. This opens up new possibilities for its use in high-performance materials for aerospace and automotive industries.

Biotechnological Uses

In the realm of biotechnology, Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate has been utilized as a chiral auxiliary in asymmetric catalysis. Its bulky tert-butyl group provides steric hindrance, which is essential for enantioselective reactions. Recent breakthroughs have leveraged this property to develop novel catalysts for the production of chiral pharmaceutical intermediates.

A study published in *Angewandte Chemie* highlighted the use of this compound as a ligand in transition metal-catalyzed reactions. The results demonstrated exceptional enantioselectivity, making it a valuable tool in green chemistry practices.

Safety and Handling

While Tert-butyl 3-(1-hydroxy-3,3-dimethylcyclohexyl)-